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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

Essential Safety and Handling Guide for
Carbaryl-d7

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Carbaryl-d7. The following procedural
steps and data are critical for safe operational use and disposal.

Hazard Identification and Classification

Carbaryl-d7 is classified with the following hazards:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]
o Carcinogenicity: Suspected of causing cancer.[1][2]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is mandatory when
handling Carbaryl-d7.
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PPE Category Specification Rationale

) Chemical splash goggles or a Protects against splashes,
Eye and Face Protection

full-face shield.[3] mists, and dust.[4][5]
Chemical-resistant gloves Prevents dermal absorption, a

Hand Protection (e.g., nitrile rubber, butyl primary route of exposure.[5]
rubber, or PVC).[4][6] [7]

Long-sleeved shirt, long pants,

and a chemical-resistant o ] ]
] ) Minimizes skin contact with the
Body Protection apron.[4][6] For extensive
) ] ] substance.[8]
handling, chemical-resistant

coveralls are recommended.

Use a NIOSH-approved
) ) respirator when handling the Prevents inhalation of harmful
Respiratory Protection ) )
powder outside of a fume hood  dust particles.[2]

or if dust is generated.[3][9]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of Carbaryl-d7.
1. Preparation and Engineering Controls:

o Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood.

[1]
» Designate a specific area for handling Carbaryl-d7.
e Have an emergency shower and eyewash station readily accessible.[3]
2. Handling the Compound:
o Wear all required PPE as specified in the table above.

e Avoid generating dust.[1]
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e Do not eat, drink, or smoke in the handling area.[1][8]

e Wash hands thoroughly after handling, even if gloves were worn.[1][2]

3. In Case of a Spill:

o Evacuate the area if the spill is large or if you are not trained to handle it.

» For small spills, absorb the material with an inert substance and place it in a sealed
container for disposal.[2]

o Clean the spill area thoroughly, observing environmental regulations.[1]

Disposal Plan

Proper disposal of Carbaryl-d7 and associated waste is crucial to prevent environmental
contamination.

o Waste Collection:

o Collect all Carbaryl-d7 waste, including contaminated PPE and absorbent materials, in a
clearly labeled, sealed container.

» Disposal Method:

o Dispose of the waste at an approved waste disposal facility.[2][10] Do not dispose of it in
regular trash or down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal.[2]

e Container Decontamination:

[¢]

Triple rinse empty containers with a suitable solvent.[2][10]

o

The rinsate should be collected and disposed of as hazardous waste.[10]

o

Puncture the container to prevent reuse.[10]
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Quantitative Exposure Limits

Agency Exposure Limit Type Value

Permissible Exposure Limit
OSHA 5 mg/m3[8][11]
(PEL) - 8-hour TWA

Recommended Exposure Limit
NIOSH 5 mg/m3[8]
(REL) - 10-hour TWA

Threshold Limit Value (TLV) -
ACGIH 5 mg/me[8]
8-hour TWA

TWA: Time-Weighted Average

Experimental Workflow for Safe Handling of
Carbaryl-d7

The following diagram illustrates the procedural flow for safely handling Carbaryl-d7 in a
laboratory setting.
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Caption: Workflow for the safe handling and disposal of Carbaryl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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